2-(Methylamino)ethanol
2-(Methylamino)ethanol
N-Monomethylethanolamine, also known as 2-N-monomethylaminoethanol or methyl(2-hydroxyethyl)amine, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. N-Monomethylethanolamine exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Monomethylethanolamine can be converted into N-methylethanolamine phosphate. Outside of the human body, N-monomethylethanolamine can be found in a number of food items such as vanilla, millet, pecan nut, and silver linden. This makes N-monomethylethanolamine a potential biomarker for the consumption of these food products.
Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
N-methylethanolamine is an ethanolamine compound having an N-methyl substituent.
Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
N-methylethanolamine is an ethanolamine compound having an N-methyl substituent.
Brand Name:
Vulcanchem
CAS No.:
109-83-1
VCID:
VC20851002
InChI:
InChI=1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3
SMILES:
CNCCO
Molecular Formula:
C3H9NO
CH3NHCH2CH2OH
C3H9NO
CH3NHCH2CH2OH
C3H9NO
Molecular Weight:
75.11 g/mol
2-(Methylamino)ethanol
CAS No.: 109-83-1
Cat. No.: VC20851002
Molecular Formula: C3H9NO
CH3NHCH2CH2OH
C3H9NO
Molecular Weight: 75.11 g/mol
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Specification
| Description | N-Monomethylethanolamine, also known as 2-N-monomethylaminoethanol or methyl(2-hydroxyethyl)amine, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. N-Monomethylethanolamine exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Monomethylethanolamine can be converted into N-methylethanolamine phosphate. Outside of the human body, N-monomethylethanolamine can be found in a number of food items such as vanilla, millet, pecan nut, and silver linden. This makes N-monomethylethanolamine a potential biomarker for the consumption of these food products. Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. N-methylethanolamine is an ethanolamine compound having an N-methyl substituent. |
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| CAS No. | 109-83-1 |
| Molecular Formula | C3H9NO CH3NHCH2CH2OH C3H9NO |
| Molecular Weight | 75.11 g/mol |
| IUPAC Name | 2-(methylamino)ethanol |
| Standard InChI | InChI=1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3 |
| Standard InChI Key | OPKOKAMJFNKNAS-UHFFFAOYSA-N |
| SMILES | CNCCO |
| Canonical SMILES | CNCCO |
| Boiling Point | 316 °F at 760 mm Hg ; 147-149° F (12 mm Hg); 126° F (6 mm Hg) (NTP, 1992) 158.0 °C 1559.24 °C 156 °C |
| Colorform | Viscous liquid Clear colorless liquid Colorless to light yellow liquid |
| Flash Point | 165 °F (NTP, 1992) 76 °C (169 °F) - closed cup 165 °F (74 °C) (Open cup) 74 °C o.c. |
| Melting Point | 23.9 °F (NTP, 1992) -4.5 °C -3 °C |
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